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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) from the manufacturer. Always refer to the

manufacturer-provided SDS for the most current and comprehensive safety information.

Introduction
4-Methyl-2-hexanol (CAS No. 2313-61-3) is a branched-chain aliphatic alcohol. Its structural

features and chemical properties necessitate a thorough understanding of its potential hazards

and the implementation of appropriate safety protocols in a laboratory or industrial setting. This

guide provides an in-depth overview of the safety and handling precautions for 4-Methyl-2-
hexanol, tailored for professionals in research and drug development.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The following table summarizes the key properties of 4-Methyl-2-hexanol.
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Property Value Reference

Molecular Formula C₇H₁₆O [1][2]

Molecular Weight 116.20 g/mol [1][3]

Appearance Colorless, clear liquid [4]

Boiling Point 152.7 °C at 760 mmHg [1]

Melting Point -30.45 °C (estimate) [2]

Flash Point 51.6 °C [1][4]

Density 0.816 g/cm³ [1]

Vapor Pressure 1.28 mmHg at 25 °C [1]

Water Solubility
4725 mg/L at 25 °C

(estimated)
[4]

logP (Octanol/Water Partition

Coefficient)
1.80340 [1]

Refractive Index 1.418 [1]

Hazard Identification and Classification
Based on available Safety Data Sheets, 4-Methyl-2-hexanol is classified as a flammable

liquid.

Hazard Class Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor

Note: While some sources did not find GHS classification information, the flammability is a

consistently reported hazard.[4][5][6]

Toxicological Data
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Comprehensive toxicological data for 4-Methyl-2-hexanol is not readily available in the public

domain. Therefore, data for a structurally similar compound, 4-Methyl-2-pentanol (CAS No.

108-11-2), is presented below for reference. It is crucial to handle 4-Methyl-2-hexanol with the

assumption that it may have a similar toxicological profile until specific data becomes available.

Toxicity Data for 4-Methyl-2-pentanol (CAS No. 108-11-2) - For Reference Only

Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 2260 mg/kg bw [7]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal 2870 mg/kg bw [7]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

>16 mg/L (4

hours)
[7]

Experimental Protocols
Detailed experimental protocols for assessing the safety of chemicals are provided by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

The following is a summary of a key experimental protocol relevant to assessing the acute oral

toxicity of a substance like 4-Methyl-2-hexanol.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
Objective: To identify the dose of a substance that causes signs of toxicity without causing

mortality.

Methodology:

Sighting Study: A single animal is dosed at a level expected to produce some signs of

toxicity. The starting dose is selected based on available information on structurally related

compounds.

Main Study:
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Groups of animals of a single sex (typically female rats) are dosed in a stepwise

procedure using fixed doses (e.g., 5, 50, 300, 2000 mg/kg).

The substance is administered orally by gavage.

Animals are fasted before dosing.

A total of five animals are typically used for each dose level showing signs of toxicity.

Observations:

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

and behavior), and changes in body weight.

Observations are conducted for at least 14 days after administration.

Endpoint: The study allows for the classification of the substance according to the Globally

Harmonised System (GHS) for acute oral toxicity.

Safety and Handling Precautions
Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure.

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.[6]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat.[5][6]

Respiratory Protection

Use in a well-ventilated area. If vapor

concentrations are high, use a NIOSH-approved

respirator with an organic vapor cartridge.[6]

Handling and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.pnnl.gov/main/publications/external/technical_reports/pnnl-15640.pdf
https://en.wikipedia.org/wiki/Draize_test
https://www.pnnl.gov/main/publications/external/technical_reports/pnnl-15640.pdf
https://www.pnnl.gov/main/publications/external/technical_reports/pnnl-15640.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Keep away from heat, sparks, and open flames.[5][6] Ground and bond containers

when transferring material to prevent static discharge.[5] Use only non-sparking tools.[5]

Avoid breathing vapor or mist.[6] Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5][6]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[5]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Contain spillage, and then collect with a non-

combustible absorbent material, (e.g., sand, earth, diatomaceous earth, vermiculite) and

place in a container for disposal according to local / national regulations.

Visualizations
Experimental Workflow: Acute Oral Toxicity (OECD 420)
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Workflow for Acute Oral Toxicity Testing (OECD 420)

Start

Sighting Study:
Dose one animal at a selected starting dose

Observe for signs of toxicity

Main Study:
Select appropriate starting dose based on sighting study

Dose a group of animals (typically 5 females) at the selected fixed dose

Observe for 14 days:
- Mortality

- Clinical signs
- Body weight changes

Toxicity Evident?

No Mortality?

Yes

Dose next group at a higher fixed dose

No

No

Classify substance according to GHS based on results

Yes

Dose next group at a lower fixed dose

End

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 420).
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Logical Relationship: Safety and Handling Decision
Process

Decision Process for Safe Handling of 4-Methyl-2-hexanol

Task: Handling 4-Methyl-2-hexanol

Assess Hazards:
- Flammable liquid

- Potential for toxicity (refer to analog data)

Select Appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

Prepare Work Area:
- Ensure good ventilation
- Remove ignition sources

- Locate safety equipment (fire extinguisher, spill kit, eyewash)

Perform Handling Procedure:
- Use non-sparking tools

- Ground equipment
- Avoid vapor inhalation

Spill or Exposure Occurs?

Follow Emergency Procedures:
- First Aid

- Spill Cleanup

Yes

Dispose of Waste Properly

No

Store in a cool, dry, well-ventilated area in a tightly sealed container

Task Complete
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Click to download full resolution via product page

Caption: Decision Process for Safe Handling of 4-Methyl-2-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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